Cas no 2227884-98-0 ((2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane)

• Product Name: (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane
• CAS No: 2227884-98-0
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• CID: 5963362
• PubChem ID: 165681920
• Update Time: 2025-06-07

(2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane
• (2R)-2-[2-bromo-4-(trifluoromethyl)phenyl]oxirane
• 2227884-98-0
• EN300-1940888

• Inchi： 1S/C9H6BrF3O/c10-7-3-5(9(11,12)13)1-2-6(7)8-4-14-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： JJHOABXGROEVPV-QMMMGPOBSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1[C@@H]1CO1

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane

Chemical Profile of (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane (CAS No. 2227884-98-0)

Introducing the compound (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane, identified by its unique Chemical Abstracts Service Number (CAS No. 2227884-98-0), which has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This chiral epoxide derivative is characterized by its rigid stereocenter and electron-withdrawing trifluoromethyl group, making it a versatile intermediate in the synthesis of biologically active molecules.

The structural motif of (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane consists of a benzene ring substituted with a bromine atom at the 2-position and a trifluoromethyl group at the 4-position, encircled by an epoxy oxygen. This configuration imparts unique electronic and steric properties that are highly valuable in medicinal chemistry. The presence of the stereocenter at the 2-position allows for the exploration of enantiomer-specific interactions, which is crucial for developing drugs with optimized pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage chiral epoxides as key structural components. These compounds are particularly attractive due to their ability to engage in selective binding interactions with biological targets, often leading to improved efficacy and reduced side effects. The trifluoromethyl group, a well-known pharmacophore, enhances lipophilicity and metabolic stability, making it an indispensable feature in drug design.

Recent studies have highlighted the utility of (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane as a building block in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. For instance, researchers have demonstrated its role in constructing highly potent JAK2 inhibitors by leveraging its epoxy functionality for nucleophilic ring opening reactions with amines or thiols. These modifications yield derivatives with enhanced binding affinity to target enzymes, promising candidates for further development.

The bromine substituent in (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane also serves as a versatile handle for further functionalization. It can be readily converted into other functional groups such as alcohols, amines, or carboxylic acids through nucleophilic aromatic substitution reactions. This flexibility allows chemists to tailor the compound’s properties for specific applications, including the synthesis of protease inhibitors and antiviral agents.

Advances in synthetic methodologies have further expanded the potential applications of this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular architectures from simpler precursors. These techniques have been instrumental in generating novel analogs of existing drugs with improved pharmacological profiles.

The stereochemical integrity of (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane is another critical factor that has driven its adoption in drug discovery programs. Chiral auxiliaries and asymmetric catalysis have been employed to ensure high enantiomeric purity during synthesis. Such methods are essential for minimizing racemization and ensuring that only the desired enantiomer is produced, which is often crucial for achieving therapeutic efficacy.

In conclusion, (2R)-2-2-bromo-4-(trifluoromethyl)phenyloxirane (CAS No. 2227884-98-0) represents a promising scaffold for developing next-generation pharmaceuticals. Its unique structural features—combining a chiral stereocenter with an electron-withdrawing trifluoromethyl group—make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications for this compound, particularly in the design of targeted therapeutics that address unmet medical needs.